Cas no 1373920-93-4 (4-Butoxy-2,6-difluorobenzaldehyde)

• Product Name: 4-Butoxy-2,6-difluorobenzaldehyde
• CAS No: 1373920-93-4
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• MDL: MFCD22201017
• CID: 3161276
• PubChem ID: 86277622
• Update Time: 2025-06-10

4-Butoxy-2,6-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Butoxy-2,6-difluorobenzaldehyde
• 1373920-93-4
• CS-0445616
• DTXSID501291140
• MFCD22201017
• AKOS026670954
• Benzaldehyde, 4-butoxy-2,6-difluoro-
• JS-5017
• 4-n-Butoxy-2,6-difluorobenzaldehyde

• MDL： MFCD22201017
• Inchi： 1S/C11H12F2O2/c1-2-3-4-15-8-5-10(12)9(7-14)11(13)6-8/h5-7H,2-4H2,1H3
• InChI Key： VNPPSJNGJUIJDV-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=C(C=C(C=1)OCCCC)F

Computed Properties

• Exact Mass: 214.08053595Da
• Monoisotopic Mass: 214.08053595Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Butoxy-2,6-difluorobenzaldehyde

Professional Introduction to 4-Butoxy-2,6-difluorobenzaldehyde (CAS No. 1373920-93-4)

4-Butoxy-2,6-difluorobenzaldehyde, with the chemical formula C₁₀H₉FO₂, is a fluorinated aromatic aldehyde featuring a butoxy substituent at the para position relative to the aldehyde group. This compound has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural properties and versatile reactivity. As a derivative of benzaldehyde, it possesses both electrophilic aldehyde functionality and electron-withdrawing fluorine atoms, which modulate its electronic and steric characteristics. The CAS number 1373920-93-4 uniquely identifies this molecule, facilitating precise referencing in scientific literature and industrial applications.

The synthesis of 4-butoxy-2,6-difluorobenzaldehyde typically involves multi-step organic transformations, often starting from commercially available precursors such as 2,6-difluorobenzaldehyde. The introduction of the butoxy group requires careful consideration of reaction conditions to ensure regioselectivity and high yield. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, have been employed to enhance efficiency and minimize byproduct formation. Recent advances in catalytic systems have further refined these processes, making the preparation of this compound more scalable and sustainable.

In the realm of pharmaceutical research, 4-butoxy-2,6-difluorobenzaldehyde has emerged as a valuable intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of bioactive molecules targeting various disease pathways. For instance, fluorinated aromatic compounds are known to exhibit enhanced metabolic stability and improved binding affinity to biological targets. The presence of both fluorine atoms and an aldehyde group provides multiple handles for further derivatization, enabling the construction of complex scaffolds with tailored pharmacological properties.

One notable application lies in the synthesis of kinase inhibitors, where fluorinated benzaldehydes serve as key building blocks. Kinases play pivotal roles in cellular signaling networks, making them attractive therapeutic targets for cancers and inflammatory diseases. Researchers have leveraged 4-butoxy-2,6-difluorobenzaldehyde to develop small-molecule inhibitors that modulate kinase activity by interfering with ATP binding or substrate recognition. Preliminary studies indicate that substituents such as the butoxy group can influence solubility and cell permeability, critical factors for drug-like properties.

Another area of interest is its utility in constructing heterocyclic frameworks through condensation reactions with ammonia or amines. The aldehyde functionality readily participates in Schiff base formations, yielding Schiff bases that serve as precursors for more complex nitrogen-containing heterocycles. These heterocycles are prevalent in medicinal chemistry due to their diverse biological activities. For example, pyridines and pyrimidines derived from such intermediates have shown promise in antimicrobial and anti-inflammatory applications.

The influence of fluorine substitution on electronic properties has also been explored in material science applications. Fluorinated aromatic aldehydes can act as monomers or crosslinking agents in polymer chemistry, imparting unique characteristics such as thermal stability or fluorescence. In recent years, there has been growing interest in developing luminescent materials for sensors or optoelectronic devices. The electron-withdrawing nature of fluorine atoms enhances charge transfer processes, making 4-butoxy-2,6-difluorobenzaldehyde a candidate for synthesizing novel fluorophores.

Evaluation of 4-butoxy-2,6-difluorobenzaldehyde's reactivity has revealed its compatibility with various functionalization strategies beyond simple condensation reactions. For example, palladium-catalyzed Buchwald-Hartwig amination allows for the introduction of aryl or heteroaryl amines at specific positions adjacent to the aldehyde group. This flexibility enables medicinal chemists to rapidly explore structure-activity relationships (SAR) without extensive synthetic planning.

The compound's stability under different storage conditions is another critical consideration for industrial-scale production and laboratory use. Studies have demonstrated that proper inert atmosphere handling minimizes degradation pathways involving oxidation or polymerization side reactions. Analytical techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) are routinely employed to monitor purity and detect impurities during synthesis and purification steps.

From an environmental perspective, efforts have been made to optimize synthetic routes for 4-butoxy-2,6-difluorobenzaldehyde to reduce waste generation and hazardous solvent usage. Green chemistry principles advocate for catalytic methods that employ recyclable ligands or biodegradable solvents where feasible. Such approaches align with regulatory pressures favoring sustainable manufacturing practices across industries.

The future direction of research involving this compound may include exploring its role in photodynamic therapy (PDT) applications due to its potential ability to generate reactive oxygen species upon light irradiation when incorporated into appropriate molecular frameworks. Additionally, computational modeling techniques can help predict its interaction with biological targets by simulating molecular dynamics simulations based on crystallographic data from related compounds.

In conclusion,4-butoxy-2,6-difluorobenzaldehyde (CAS No. 1373920-93-4) represents a multifaceted chemical entity with broad utility spanning pharmaceutical development through advanced materials science applications Its unique structural features—combining an electrophilic aldehyde function with electron-withdrawing fluorine atoms—make it particularly valuable as an intermediate Its continued study promises further insights into medicinal chemistry design principles while supporting innovation across multiple scientific disciplines.